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Compound of Interest

Compound Name: 3,5-Dichlorobenzo[d]isoxazole

Cat. No.: B176822

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal protocols for 3,5-
Dichlorobenzo[d]isoxazole (CAS No. 16263-53-9). Adherence to these guidelines is critical to
ensure a safe laboratory environment and proper management of this chemical.

Hazard Profile and Immediate Safety Precautions

3,5-Dichlorobenzo[d]isoxazole is a chlorinated benzisoxazole derivative. While
comprehensive toxicological data for this specific compound is limited, data from structurally
related compounds indicate significant potential hazards. The primary hazards are:

Harmful if swallowed[1][2].

Causes skin irritation[2].

Causes serious eye irritation[2].

May cause respiratory irritation[2].

Immediate action in case of exposure is crucial. In case of contact with skin or eyes, rinse
immediately with plenty of water. If inhaled, move to fresh air. If swallowed, rinse mouth with
water and seek immediate medical attention[1][2]. Always show the Safety Data Sheet (SDS)
to attending medical personnel[1][2].
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-
Dichlorobenzo[d]isoxazole to prevent exposure.

Personal Protective o
Body Part _ Specification/Standard
Equipment

_ _ Nitrile or other suitable
Hands Chemical-resistant gloves o
material, inspected before use.

o Conforming to EN166 (EU) or
Safety glasses with side-

Eyes/Face ) ] OSHA 29 CFR 1910.133 (US)
shields and face shield
standards.

Required when handling
outside of a fume hood or if
Respiratory Air-purifying respirator (e.g., dust/aerosols may be
N95) or higher generated. Use a full-face
respirator if exposure limits are

exceeded[1].

To prevent skin contact.

Bod Laboratory coat or chemical- Flame-retardant and antistatic
ody . . . .
resistant suit protective clothing is
recommended[1].

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure a calibrated and certified chemical fume hood is used for all handling
procedures[2].

o Verify that an emergency eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before commencing work to minimize time
spent handling the compound.
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e Handling:

o

Don the appropriate PPE as specified in the table above.

[¢]

Handle 3,5-Dichlorobenzo[d]isoxazole in a designated area within the fume hood.

[¢]

Avoid the formation of dust and aerosols[2].

[e]

Use dedicated spatulas and glassware.

o

Weigh the compound in a tared and sealed container.

[¢]

If preparing a solution, add the solid to the solvent slowly.
e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that have come into contact with
the chemical.

o Properly remove and dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container[1].

o Wash hands and any exposed skin thoroughly with soap and water after handling[1].

o Do not eat, drink, or smoke in the laboratory area[1].
Disposal Plan
All waste containing 3,5-Dichlorobenzo[d]isoxazole must be treated as hazardous waste.
» Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a
clearly labeled, sealed hazardous waste container.

o Collect all liquid waste (e.g., reaction mixtures, cleaning solvents) in a separate, clearly
labeled, and sealed hazardous waste container.

o Disposal Procedure:
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o Dispose of all hazardous waste through an approved and licensed waste disposal
company[1][3].

o Do not discharge any waste containing this chemical into drains or the environment[1].

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations for safely handling and disposing
of 3,5-Dichlorobenzo[d]isoxazole.
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Workflow for Handling 3,5-Dichlorobenzo[d]isoxazole
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Caption: Safe handling and disposal workflow for 3,5-Dichlorobenzo[d]isoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Protocols for 3,5-
Dichlorobenzo[d]isoxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b176822#personal-protective-equipment-for-handling-
3-5-dichlorobenzo-d-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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